Cas no 169532-04-1 (3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-)

3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- structure
169532-04-1 structure
Product Name:3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
CAS No:169532-04-1
MF:C6H8O2
MW:112.126522064209
CID:1351035
Update Time:2024-08-17

3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.0]hexan-2-one, 5-methyl-, (1R,5S)-
    • Inchi: 1S/C6H8O2/c1-6-2-4(6)5(7)8-3-6/h4H,2-3H2,1H3/t4-,6+/m0/s1
    • InChI Key: CVRWSYXREIXJFC-UJURSFKZSA-N
    • SMILES: [C@]12([H])[C@](C)(C1)COC2=O

Computed Properties

  • Exact Mass: 112.05244

Experimental Properties

  • Density: 1.249±0.06 g/cm3(Predicted)
  • Boiling Point: 221.0±8.0 °C(Predicted)
  • PSA: 26.3
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.